Cas no 2229206-18-0 (methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229206-18-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6359401
• PubChem ID: 165628255
• Update Time: 2025-08-02

methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2229206-18-0
• EN300-1777816

• Inchi： 1S/C9H12N2O3/c1-11-7(9(13)3-4-9)5-6(10-11)8(12)14-2/h5,13H,3-4H2,1-2H3
• InChI Key： JFGFVJDIBVLEBN-UHFFFAOYSA-N
• SMILES： OC1(C2=CC(C(=O)OC)=NN2C)CC1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229206-18-0)

Methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229206-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and cyclopropyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a hydroxycyclopropyl group with a methyl ester functionality, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies. The compound’s CAS No. 2229206-18-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Its hydroxycyclopropyl group introduces steric and electronic effects that can modulate the pharmacokinetic properties of derived molecules. This feature is critical in optimizing drug candidates for improved bioavailability and reduced toxicity, a hot topic in preclinical research.

From an industrial perspective, this compound is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting catalytic methods to produce it sustainably, addressing environmental concerns raised by regulatory bodies. The CAS No. 2229206-18-0 is often associated with patents highlighting its use in crop protection formulations, showcasing its cross-industry utility.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate. Its purity and stability under various conditions are frequently discussed in quality control forums, emphasizing the need for rigorous standardization in industrial batches.

In summary, methyl 5-(1-hydroxycyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229206-18-0) represents a pivotal compound in modern synthetic chemistry. Its applications span drug development, agrochemical innovation, and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a key role in addressing global challenges in healthcare and sustainability.